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Compound of Interest

Compound Name: PSB 06126

Cat. No.: B1662952

As a Senior Application Scientist, it is understood that meticulous handling of chemical
reagents extends throughout their entire lifecycle, including their proper disposal. This guide
provides a detailed, step-by-step protocol for the safe and compliant disposal of PSB 06126, a
selective inhibitor of nucleoside triphosphate diphosphohydrolase 3 (NTPDase3).[1][2][3]
Adherence to these procedures is critical not only for regulatory compliance but also for
ensuring the safety of laboratory personnel and protecting the environment.

The following procedures are grounded in the principles of chemical safety and waste
management established by regulatory bodies such as the U.S. Environmental Protection
Agency (EPA).[4][5]

Hazard Identification and Risk Assessment of PSB
06126

Before initiating any disposal protocol, a thorough understanding of the compound's potential
hazards is essential.

Chemical Profile of PSB 06126:
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Property Value Source

1-amino-9,10-dihydro-4-(1-
) naphthalenylamino)-9,10-
Chemical Name _ _ [1]
dioxo-2-anthracenesulfonic

acid, monosodium salt

CAS Number 1052089-16-3 [1][2]
Molecular Formula C24H15N2NaOsS [1]
Appearance Solid [1]

Soluble in DMSO (=10 mg/ml),
sparingly soluble in Ethanol (1-

Solubility patingy . ( [1]
10 mg/ml), and slightly soluble

in PBS (pH 7.2) (0.1-1 mg/ml).

Hazard Assessment:

A comprehensive review of the Safety Data Sheet (SDS) for PSB 06126 is the mandatory first
step. While a specific SDS for this exact compound from a regulatory body was not found in the
initial search, vendor-provided information and the general nature of similar chemical structures
suggest that it should be handled with care. In the absence of a specific hazard classification, it
is prudent to treat PSB 06126 as a potentially hazardous substance. This approach aligns with
the "cradle-to-grave" responsibility for chemical waste management outlined by the EPA's
Resource Conservation and Recovery Act (RCRA).[6][7]

Key Precautionary Insights:

o Assume Hazard: In the absence of comprehensive toxicological data, treat the compound as
hazardous. This ensures the highest level of safety.

o Consult Institutional Policy: Your institution's Environmental Health and Safety (EHS)
department is the ultimate authority on waste disposal procedures. Always consult their
specific guidelines.

Segregation and Collection of PSB 06126 Waste
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Proper segregation of chemical waste at the point of generation is a cornerstone of safe
laboratory practice.[8][9][10] Mixing incompatible waste streams can lead to dangerous
chemical reactions and complicates the disposal process.

Step-by-Step Segregation Protocol:

o Designate a Waste Container:

o Use a clearly labeled, dedicated waste container for all PSB 06126 waste.

o The container must be made of a material compatible with the solvents used to dissolve
PSB 06126 (e.g., a high-density polyethylene or glass container for DMSO solutions).[9]

o Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.[9]

e Labeling:

o The waste container must be labeled with the words "Hazardous Waste."

o The label must clearly identify the contents, including "PSB 06126" and any solvents
present (e.g., "PSB 06126 in DMSQO").

o Include the approximate concentration or quantity of each component.

o Indicate the date when the waste was first added to the container.[8]

¢ \Waste Streams:

o Solid Waste: Collect unadulterated, expired, or unwanted solid PSB 06126 in its original
container if possible, or in a clearly labeled, sealed container.

o Liquid Waste: Collect all solutions containing PSB 06126 in the designated liquid waste
container. Do not mix with other waste streams like halogenated or non-halogenated
solvents unless explicitly permitted by your EHS department.[10]

o Contaminated Labware: Disposable items such as pipette tips, gloves, and empty vials
that have come into direct contact with PSB 06126 should be collected in a separate,
sealed bag or container clearly labeled as "PSB 06126 Contaminated Debris."
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Disposal Workflow for PSB 06126

The following diagram illustrates the decision-making process for the proper disposal of PSB
06126 waste streams.

Waste Generation Collection & Segregation

Collect in Labeled

ol Solid PSB 06126 #{_solid Waste Container
Interim |Storage Final Disposal
A\
(" Store in Designate
atellite ulation Area
entila

PSB 06126 Waste Generated Identify Waste Type Liqud ( Collectin Labeled )
| PsB 06126 Solutions >

»| Liquid Waste Container
L(Cumpatlble Material)

Arrange for Pickup by’

Institutional EHS or
Licensed Waste Vendg

| C Labware

Click to download full resolution via product page

Caption: Decision workflow for the segregation and disposal of PSB 06126 waste.

Storage of PSB 06126 Waste

Proper storage of hazardous waste pending disposal is a critical component of laboratory
safety and regulatory compliance.

o Location: Store waste containers in a designated Satellite Accumulation Area (SAA). This
area should be at or near the point of generation and under the control of the laboratory
personnel.

e Secondary Containment: Place waste containers in a secondary containment bin or tray that
can hold the entire volume of the largest container. This prevents the spread of material in
case of a leak.[9]
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» Closure: Keep waste containers securely closed at all times, except when adding waste.[10]

e Segregation: Do not store incompatible waste types together. For instance, keep acidic
waste separate from basic waste and oxidizing agents away from organic materials.

Final Disposal Procedures

Under federal regulations, the final treatment and disposal of hazardous chemical waste must
be performed by a licensed professional service.[8][11]

Step-by-Step Final Disposal:

e Do Not Dispose Down the Drain: Under no circumstances should PSB 06126 or its solutions
be poured down the sink.[12] This can contaminate waterways and is a violation of
environmental regulations.

e Do Not Dispose in Regular Trash: Solid PSB 06126 and contaminated labware must not be
disposed of in the regular trash.[12]

o Contact Your EHS Department: Once your waste container is full or has been in
accumulation for the maximum time allowed by your institution (often 90 days), contact your
Environmental Health and Safety department to arrange for pickup.

o Documentation: Maintain accurate records of the waste generated and disposed of, as
required by your institution and regulatory agencies.[6]

Empty Container Disposal

Empty containers that once held PSB 06126 must also be handled correctly.

o Triple Rinsing: For a container to be considered "empty" under RCRA regulations, it must be
triple-rinsed with a suitable solvent.[10]

* Rinsate as Hazardous Waste: The rinsate from this cleaning process is considered
hazardous waste and must be collected in your designated PSB 06126 liquid waste
container.[10]
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» Defacing Labels: Once triple-rinsed, deface or remove the original label from the container
before disposal in the appropriate recycling or general waste stream, as directed by your
institution.[9][10]

By adhering to this comprehensive disposal plan, you contribute to a culture of safety and
environmental stewardship within your organization. These procedures are designed to provide
a clear path to compliance and to minimize risks associated with the handling of specialized
chemical reagents like PSB 06126.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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